Cas no 446284-50-0 (1H-Pyrrolo[2,3-c]pyridine-7-carbonitrile,4-fluoro-(9CI))

• Product Name: 1H-Pyrrolo[2,3-c]pyridine-7-carbonitrile,4-fluoro-(9CI)
• CAS No: 446284-50-0
• MF: C₈H₄FN₃
• MW: 161.135864257813
• CID: 929582
• PubChem ID: 45090735
• Update Time: 2025-10-29

1H-Pyrrolo[2,3-c]pyridine-7-carbonitrile,4-fluoro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine-7-carbonitrile,4-fluoro-(9CI)
• 4-fluoro-1H-pyrrolo[2,3-c]pyridine-7-carbonitrile
• SY268171
• 446284-50-0
• SCHEMBL2628943
• MFCD12963399
• DB-349196
• CS-0452607
• DTXSID10666696

• MDL： MFCD12963399
• Inchi： 1S/C8H4FN3/c9-6-4-12-7(3-10)8-5(6)1-2-11-8/h1-2,4,11H
• InChI Key： ITUKEIFNDMDMMA-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C#N)C2=C1C=CN2

Computed Properties

• Exact Mass: 161.03892530g/mol
• Monoisotopic Mass: 161.03892530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-Pyrrolo[2,3-c]pyridine-7-carbonitrile,4-fluoro-(9CI)

Introduction to 1H-Pyrrolo[2,3-c]pyridine-7-carbonitrile,4-fluoro-(9CI) and Its Significance in Modern Chemical Biology

The compound with the CAS number 446284-50-0, identified as 1H-Pyrrolo[2,3-c]pyridine-7-carbonitrile,4-fluoro-(9CI), represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound, featuring a fused pyrrole and pyridine ring system with a fluorinated substituent and a nitrile group, has garnered significant attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this molecule makes it a valuable scaffold for the development of novel pharmaceuticals and agrochemicals.

In recent years, the exploration of 1H-Pyrrolo[2,3-c]pyridine derivatives has seen remarkable advancements, particularly in the context of drug discovery. The presence of a fluorine atom at the 4-position and a nitrile group at the 7-position introduces specific electronic and steric properties that can modulate the compound's interactions with biological targets. Such modifications are often critical in enhancing binding affinity and selectivity, which are key factors in the design of effective therapeutic agents.

One of the most compelling aspects of 1H-Pyrrolo[2,3-c]pyridine-7-carbonitrile,4-fluoro-(9CI) is its potential application in addressing various therapeutic challenges. For instance, studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in metabolic disorders and cancer. The fluorine substituent, in particular, has been shown to enhance metabolic stability and bioavailability, making it an attractive feature for drug candidates.

Moreover, the nitrile group in the molecule can serve as a versatile handle for further chemical modifications. This allows researchers to explore diverse structural analogs with tailored properties, enabling optimization of pharmacokinetic profiles and target engagement. The flexibility provided by this scaffold has opened up new avenues for innovation in medicinal chemistry.

Recent research has also highlighted the role of 1H-Pyrrolo[2,3-c]pyridine derivatives in modulating immune responses. These compounds have been investigated for their potential to interact with immune receptors and signaling pathways, offering promising leads for immunomodulatory therapies. The ability to fine-tune the electronic properties of the molecule through strategic functionalization has been instrumental in uncovering novel immunoregulatory mechanisms.

The synthesis of 1H-Pyrrolo[2,3-c]pyridine-7-carbonitrile,4-fluoro-(9CI) presents an intriguing challenge due to its complex heterocyclic core. However, advances in synthetic methodologies have made it increasingly feasible to access this compound with high purity and yield. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in constructing the desired fused ring system.

From a computational chemistry perspective, 1H-Pyrrolo[2,3-c]pyridine-7-carbonitrile,4-fluoro-(9CI) has been extensively studied to understand its molecular interactions at an atomic level. Molecular docking simulations have revealed that this compound can bind effectively to various biological targets with high affinity. These studies not only provide insights into its mechanism of action but also guide the design of more potent derivatives.

The pharmacological profile of 1H-Pyrrolo[2,3-c]pyridine-7-carbonitrile,4-fluoro-(9CI) is further enhanced by its solubility characteristics. The presence of polar functional groups such as the nitrile group improves water solubility, which is crucial for oral bioavailability and intravenous administration. This property makes it particularly suitable for developing formulations that require efficient delivery to target tissues.

In conclusion,1H-Pyrrolo[2,3-c]pyridine-7-carbonitrile,4-fluoro-(9CI) (CAS no. 446284-50-0) stands out as a versatile scaffold with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further exploration in drug discovery. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a pivotal role in shaping future therapeutic strategies.